Cas no 82846-19-3 (Benzoyl chloride, 4-fluoro-3-methoxy-)

• Product Name: Benzoyl chloride, 4-fluoro-3-methoxy-
• CAS No: 82846-19-3
• MF: C₈H₆ClFO₂
• MW: 188.583445072174
• CID: 681206
• PubChem ID: 21092937
• Update Time: 2025-04-24

Benzoyl chloride, 4-fluoro-3-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 4-fluoro-3-methoxy-
• 4-fluoro-3-methoxybenzoyl chloride
• 82846-19-3
• MFCD09864688
• AKOS016016442
• DTXSID50610693
• HUDODYDNQSSLJM-UHFFFAOYSA-N
• SCHEMBL22973

• Inchi： 1S/C8H6ClFO2/c1-12-7-4-5(8(9)11)2-3-6(7)10/h2-4H,1H3
• InChI Key： HUDODYDNQSSLJM-UHFFFAOYSA-N
• SMILES： ClC(C1=CC=C(C(=C1)OC)F)=O

Computed Properties

• Exact Mass: 188.0040353g/mol
• Monoisotopic Mass: 188.0040353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3Ų

Benzoyl chloride, 4-fluoro-3-methoxy- Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on Benzoyl chloride, 4-fluoro-3-methoxy-

4-Fluoro-3-Methoxybenzoyl Chloride (CAS No. 82846-19-3): Properties, Applications, and Market Insights

4-Fluoro-3-methoxybenzoyl chloride (CAS No. 82846-19-3) is a specialized aromatic acyl chloride derivative widely used in pharmaceutical and agrochemical synthesis. This compound, also known as 4-fluoro-3-methoxybenzoyl chloride, belongs to the class of fluorinated benzoyl chlorides, which are gaining increasing attention due to their unique reactivity and applications in modern organic chemistry.

The molecular structure of 4-fluoro-3-methoxybenzoyl chloride features both electron-withdrawing fluorine and electron-donating methoxy groups, creating interesting electronic properties that influence its reactivity. This combination makes it particularly valuable for synthesizing complex molecules where precise control of electronic effects is required. Recent studies in medicinal chemistry have highlighted the importance of such fluorinated building blocks in drug discovery programs.

In pharmaceutical applications, 4-fluoro-3-methoxybenzoyl chloride CAS 82846-19-3 serves as a key intermediate for the synthesis of various active pharmaceutical ingredients (APIs). Its reactivity with amines to form amides makes it particularly useful for creating novel drug candidates. Current research trends show growing interest in fluoro-containing pharmaceuticals, with approximately 20-25% of newly approved drugs containing fluorine atoms, driving demand for specialized fluorinated intermediates like this compound.

The agrochemical industry also utilizes 4-fluoro-3-methoxybenzoyl chloride in the production of advanced crop protection agents. The introduction of fluorine atoms into pesticide molecules often enhances their biological activity, stability, and selectivity. With increasing global focus on sustainable agriculture and precision farming, the demand for such specialized intermediates continues to grow steadily.

From a synthetic chemistry perspective, 4-fluoro-3-methoxybenzoyl chloride 82846-19-3 offers several advantages. The presence of both fluoro and methoxy substituents allows for selective functionalization at different positions of the aromatic ring, enabling the creation of diverse molecular architectures. This property makes it valuable for structure-activity relationship (SAR) studies in drug discovery programs.

Recent advancements in flow chemistry and continuous processing have created new opportunities for using 4-fluoro-3-methoxybenzoyl chloride in more efficient synthetic routes. These technologies address common challenges associated with handling reactive acyl chlorides while improving process safety and scalability. Industry reports suggest that adoption of such modern synthetic approaches is accelerating, particularly in contract manufacturing organizations (CMOs) serving the pharmaceutical sector.

The global market for fluorinated fine chemicals like 4-fluoro-3-methoxybenzoyl chloride CAS 82846-19-3 is experiencing steady growth, driven by increasing R&D expenditures in the life sciences sector. Market analysts project a compound annual growth rate (CAGR) of 6-8% for similar specialty fluorochemicals over the next five years, with Asia-Pacific emerging as a key production and consumption region.

Quality control aspects of 4-fluoro-3-methoxybenzoyl chloride are particularly important given its applications in regulated industries. Reputable suppliers typically provide comprehensive analytical data including HPLC purity, NMR spectra, and residual solvent analysis to ensure compliance with stringent industry standards. Current good manufacturing practice (cGMP) certification has become increasingly important for suppliers serving the pharmaceutical sector.

Environmental considerations surrounding fluorinated compounds have led to improved synthetic methodologies for 4-fluoro-3-methoxybenzoyl chloride. Modern production facilities now emphasize green chemistry principles, including atom economy, waste minimization, and energy efficiency. These developments align with broader industry trends toward sustainable chemical manufacturing and responsible sourcing practices.

Looking ahead, the versatility of 4-fluoro-3-methoxybenzoyl chloride 82846-19-3 positions it well for emerging applications in material science and electronic chemicals. Researchers are exploring its potential in creating advanced polymers and functional materials with tailored properties. As innovation in these areas continues, the demand for high-purity, specialized intermediates like this compound is expected to expand further.

For researchers and procurement specialists seeking 4-fluoro-3-methoxybenzoyl chloride CAS No. 82846-19-3, it's essential to partner with reliable suppliers who can provide consistent quality, technical support, and regulatory documentation. The compound's specialized nature requires careful handling and storage under inert conditions to maintain its reactivity and purity throughout the supply chain.